Ruspolinone
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Overview
Description
Ruspolinone is a member of acetophenones.
Scientific Research Applications
Isolation and Structural Elucidation
Ruspolinone is a pyrrolidine alkaloid isolated from the plant Ruspolia hypercrateriformis, part of the Acanthaceae family. The structure of ruspolinone, along with other alkaloids like norruspolinone and norruspoline, was elucidated using spectroscopic data and chemical transformation methods (Roessler et al., 1978).
Synthesis Studies
A synthesis approach for ruspolinone starting from (2S)-proline was developed, providing insights into its structural configuration. This work contributes to understanding the synthetic pathways of similar alkaloids (Jones & Woo, 1991).
Research on Related Alkaloids
Studies also involve the isolation and analysis of other alkaloids from Ruspolia hypercrateriformis, such as hypercratine, highlighting the chemical diversity of compounds in this plant species and their potential applications in scientific research (Neukomm et al., 1983).
Application in Organic Synthesis
Ruspolinone has been a subject in the field of organic synthesis, especially in the context of developing methods for the synthesis of pyrrolidine alkaloids. This includes studies on substitution reactions of related compounds to achieve efficient synthesis pathways (Brown et al., 1991).
properties
CAS RN |
60890-27-9 |
---|---|
Product Name |
Ruspolinone |
Molecular Formula |
C14H19NO3 |
Molecular Weight |
249.3 g/mol |
IUPAC Name |
1-(3,4-dimethoxyphenyl)-2-pyrrolidin-2-ylethanone |
InChI |
InChI=1S/C14H19NO3/c1-17-13-6-5-10(8-14(13)18-2)12(16)9-11-4-3-7-15-11/h5-6,8,11,15H,3-4,7,9H2,1-2H3 |
InChI Key |
TYXKSMFICLVQCO-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C(=O)CC2CCCN2)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CC2CCCN2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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